Cas no 62268-54-6 (2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-)

• Product Name: 2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-
• CAS No: 62268-54-6
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 451715
• PubChem ID: 71388089
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-
• 2,3-dimethyl-4-phenyliminocyclohexa-2,5-dien-1-one
• (4E)-2,3-Dimethyl-4-(phenylimino)cyclohexa-2,5-dien-1-one
• DTXSID40810165
• 62268-54-6

• Inchi： 1S/C14H13NO/c1-10-11(2)14(16)9-8-13(10)15-12-6-4-3-5-7-12/h3-9H,1-2H3/b15-13+
• InChI Key： JYEJITUFZPAVKM-FYWRMAATSA-N
• SMILES： O=C1C=C/C(/C(C)=C1C)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43